N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H15N3O5S/c1-28(24,25)18-9-7-15(21-22-18)12-2-5-14(6-3-12)20-19(23)13-4-8-16-17(10-13)27-11-26-16/h2-10H,11H2,1H3,(H,20,23)
• InChI Key: HBLJOFVNXBJYGR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H15N3O5S
• Molecular Weight: 397.4 g/mol

Description

“N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide” is a chemical compound. It is a complex organic molecule that contains several functional groups and rings, including a pyridazine ring, a benzo[d][1,3]dioxole ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several functional groups and rings. The pyridazine ring is a six-membered ring with two nitrogen atoms. The benzo[d][1,3]dioxole ring is a fused ring system that includes a benzene ring and a 1,3-dioxole ring. The carboxamide group consists of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom.

Scientific Research Applications

Anticancer Activity

• The compound’s unique structure makes it a promising candidate for cancer research. .

Anti-Inflammatory and Analgesic Properties

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Antimicrobial Applications

• Thiazoles have diverse biological activities, including antimicrobial effects. .

Drug Design and Development

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Mechanism of Action

The mechanism of action of a chemical compound refers to how it interacts with biological systems. This typically involves binding to specific receptors or enzymes in the body. Unfortunately, the mechanism of action for this specific compound is not available in the retrieved sources.

Safety and Hazards

The safety and hazards associated with a chemical compound depend on various factors, including its physical and chemical properties, its reactivity, and its potential effects on biological systems. Unfortunately, specific information on the safety and hazards of this compound is not available in the retrieved sources.